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Compound of Interest

Compound Name: 3-Bromo-2-chloropyridine

Cat. No.: B150940

An In-depth Technical Guide to 3-Bromo-2-chloropyridine: Safety, Handling, and MSDS
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 3-bromo-2-
chloropyridine (CAS No: 52200-48-3). The information is compiled from various safety data
sheets and chemical databases to ensure a thorough understanding of the hazards and
necessary precautions when working with this compound.

Chemical and Physical Properties

3-Bromo-2-chloropyridine is a solid, halogenated pyridine derivative commonly used as a
building block in organic synthesis, particularly in the development of pharmaceutical
compounds. Its physical and chemical properties are summarized below.
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Property Value Reference
CAS Number 52200-48-3 [11[2]
Molecular Formula CsHsBrCIN [2]
Molecular Weight 192.44 g/mol [2][3]
Appearance S.olid, White to Light yellow to

Light orange powder to crystal
Melting Point 54-57 °C [4]
Boiling Point 97 °C /10 mmHg [4]

Hazard Identification and GHS Classification

3-Bromo-2-chloropyridine is classified as a hazardous substance. The GHS classification
and corresponding hazard statements are crucial for understanding the potential risks.
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Classification Code Description Source
Skin o
) o H315 Causes skin irritation [1][2]
Corrosion/Irritation
Serious Eye Causes serious eye
o H319 o [1][2]
Damage/Eye Irritation irritation
Specific target organ ]
o _ May cause respiratory
toxicity (single H335 T [2]
irritation
exposure)
o Harmful if swallowed
Acute toxicity, oral
) H302 (Reported by a [2]
(potential) o N
minority of notifiers)
o Harmful in contact
Acute toxicity, dermal ) )
) H312 with skin (Reported by  [2]
(potential) o .
a minority of notifiers)
o Harmful if inhaled
Acute toxicity,
) ) ) H332 (Reported by a [2]
inhalation (potential) o N
minority of notifiers)
Suspected of causing Suspected of causing
H341 [5]

genetic defects

genetic defects

Signal Word: Warning[2]

Hazard Pictogram:

¢ GHSO07 (Exclamation Mark)

Safe Handling and Storage

Proper handling and storage are paramount to ensure safety in the laboratory. The following

workflow outlines the essential steps for handling 3-bromo-2-chloropyridine.
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Workflow for Safe Handling of 3-Bromo-2-chloropyridine

Preparation

Conduct Risk Assessment

\

Consult Safety Data Sheet (SDS)

\

Ensure proper ventilation
(Fume Hood)

\

Wear appropriate PPE:

- Safety goggles/face shield
- Chemical-resistant gloves
- Lab coat
- Dust mask (N95)

v

Handling

Avoid contact with skin and eyes

Wash hands thoroughly after handling

J

l

Avoid breathing dust/vapors

Do not eat, drink, or smoke in the work area

Stvorage & Disposal

Store in a cool, dry, well-ventilated area

o

Keep container tightly closed Incompatible with strong oxidizing agents and strong bases

/

\

Store locked up Dispose of contents/container to an approved waste disposal plant

Click to download full resolution via product page

Caption: General workflow for safely handling 3-Bromo-2-chloropyridine.
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Handling Precautions:

Storage Conditions:

Avoid formation of dust and aerosols.[6]

Do not get in eyes, on skin, or on clothing.[1]

Use only in a well-ventilated area, preferably a chemical fume hood.[1]

Wash face, hands, and any exposed skin thoroughly after handling.[1]

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]

o Store locked up.[1]

e Incompatible Materials: Strong oxidizing agents, strong bases.[1]

Personal Protective Equipment (PPE)

Adequate personal protective equipment is mandatory when working with this chemical.

PPE Type

Specification

Reference

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles.

[1]

Skin Protection

Wear appropriate protective
gloves and clothing to prevent

skin exposure.

[1]

Respiratory Protection

A dust mask (type N95) is
recommended. Use a
NIOSH/MSHA approved
respirator if exposure limits are

exceeded.

[7]
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First-Aid Measures

In case of exposure, immediate and appropriate first-aid is critical.

First-Aid M for 3-Bi 2 pyridine Exposure

/ r«yzé of ExpL}S{e \
4 Inhalation ‘ Ingestion }—

/ / Immedate Actions \ \

Wash off immediately with plenty of soap and water for at least 15 minutes. Rinse cautiously with water for several minutes. Do NOT induce vomiting.
Remove contaminated clothing. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Clean mouth with water.

Get Medical Attention

Skin Contact ‘

Eye Contact ‘

Remove to fresh air.
if not breathing, give artficial respiration.

Click to download full resolution via product page
Caption: Decision-making flowchart for first-aid procedures.

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[1]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove and
wash contaminated clothing before reuse. Get medical attention.[1]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention.[1]
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 Ingestion: Do NOT induce vomiting. Clean mouth with water and afterward drink plenty of
water. Never give anything by mouth to an unconscious person. Get medical attention.[1]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[6]

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including nitrogen oxides (NOXx), carbon oxides, hydrogen chloride gas, and
hydrogen bromide gas.[1][6]

» Protective Equipment for Firefighters: As in any fire, wear a self-contained breathing
apparatus (SCBA) and full protective gear.[8]

Accidental Release Measures

A systematic approach is necessary to manage spills effectively and safely.
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Accidental Release (Spill) Response Workflow

Spill Detected

Immediate S‘?fety Actions

Ensure adequate ventilation

\

Evacuate personnel to safe areas

Y

Wear appropriate PPE (See Section 4)

\

Avoid dust formation

Containmer‘w; & Cleanup

Prevent further leakage or spillage if safe to do so

Y

Do not let product enter drains

\

Sweep up and shovel

Y

Collect in suitable, closed containers for disposal

Post-Cleanup
Y

Dispose of waste according to regulations

Y

Clean the affected area

A

Launder contaminated clothing before reuse

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to an accidental spill.
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e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid dust formation.[1]

e Environmental Precautions: Should not be released into the environment. Do not let product
enter drains.[1][6]

e Methods for Containment and Clean-up: Sweep up and shovel into suitable containers for
disposal. Avoid dust formation.[1][6]

Toxicological Information

While comprehensive toxicological data is not always available for specific research chemicals,
the primary known effects are listed. No acute toxicity information is available for this specific
product from most suppliers, but the GHS classification indicates potential harm.[1]

» Skin Corrosion/Irritation: Causes skin irritation.[1]
o Serious Eye Damage/Irritation: Causes serious eye irritation.[1]

o Respiratory System: May cause respiratory irritation. The respiratory system is a target
organ.[1]

Disposal Considerations

Chemical waste must be disposed of in accordance with federal, state, and local environmental
control regulations. Dispose of contents and container to an approved waste disposal plant.[1]
Contaminated packaging should be treated as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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